Cas no 1428360-10-4 (8-(5-methyl-1,2-oxazole-4-carbonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane)

• Product Name: 8-(5-methyl-1,2-oxazole-4-carbonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane
• CAS No: 1428360-10-4
• MF: C₁₂H₁₆N₂O₃S
• MW: 268.332041740417
• CID: 5782954
• PubChem ID: 71806341
• Update Time: 2025-07-13

8-(5-methyl-1,2-oxazole-4-carbonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• (5-methylisoxazol-4-yl)(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)methanone
• AKOS024559085
• F6436-0737
• (5-methyl-1,2-oxazol-4-yl)-(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)methanone
• 8-(5-METHYL-1,2-OXAZOLE-4-CARBONYL)-1-OXA-4-THIA-8-AZASPIRO[4.5]DECANE
• VU0549110-1
• 1428360-10-4
• 8-(5-methyl-1,2-oxazole-4-carbonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane

• Inchi： 1S/C12H16N2O3S/c1-9-10(8-13-17-9)11(15)14-4-2-12(3-5-14)16-6-7-18-12/h8H,2-7H2,1H3
• InChI Key： JPQVWAQCDURYNS-UHFFFAOYSA-N
• SMILES： S1CCOC21CCN(C(C1C=NOC=1C)=O)CC2

Computed Properties

• Exact Mass: 268.08816355g/mol
• Monoisotopic Mass: 268.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 8-(5-methyl-1,2-oxazole-4-carbonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane

Professional Introduction to Compound with CAS No. 1428360-10-4 and Product Name: 8-(5-methyl-1,2-oxazole-4-carbonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane

The compound with the CAS number 1428360-10-4 and the product name 8-(5-methyl-1,2-oxazole-4-carbonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This spirocyclic structure, featuring a unique combination of heterocyclic rings and functional groups, has garnered significant attention due to its potential applications in drug discovery and molecular recognition.

At the core of this compound's structure lies a spirocyclic framework, which is a key feature in medicinal chemistry due to its rigid conformation and ability to mimic natural products. The spiro[4.5]decane core provides a stable scaffold that can be modified to introduce specific pharmacophores, making it an attractive candidate for developing novel therapeutic agents. The presence of both oxygen and sulfur atoms in the heterocyclic system further enhances its complexity and reactivity, offering multiple sites for functionalization.

The 5-methyl-1,2-oxazole moiety is another critical component of this molecule. Oxazole derivatives are well-known for their biological activity, often exhibiting antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of the 5-methyl group into the oxazole ring may influence its electronic properties and binding interactions with biological targets, making it a valuable modification for fine-tuning pharmacological activity.

The 4-carbonyl group attached to the oxazole ring introduces a polar moiety that can enhance solubility and interact with polar residues in biological targets. This functional group is commonly used in medicinal chemistry to modulate binding affinity and pharmacokinetic properties. The combination of these features suggests that this compound could be a promising lead for further development in therapeutic areas such as oncology, neurology, and inflammation.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has been instrumental in understanding the potential of this compound. Molecular docking studies have shown that the spirocyclic core can effectively bind to various protein targets, including enzymes and receptors involved in critical biological pathways. These studies highlight the compound's potential as a scaffold for designing small-molecule inhibitors or agonists.

In addition to its structural features, the compound's unique electronic properties make it an interesting candidate for studying molecular recognition processes. The spirocyclic system can exhibit interesting electronic transitions due to the conjugation between the heterocyclic rings and the spiro center. This property could be exploited for developing photoactive materials or sensors with specific recognition capabilities.

Experimental studies have also provided insights into the reactivity and stability of this compound. The 8-(5-methyl-1,2-oxazole-4-carbonyl)-1-oxa-4-thia part of the molecule demonstrates good stability under various conditions, suggesting that it could be suitable for long-term storage and formulation as a drug candidate. Furthermore, the presence of both oxygen and sulfur atoms provides multiple sites for further derivatization, allowing chemists to tailor its properties for specific applications.

The pharmaceutical industry has been increasingly interested in spirocyclic compounds due to their unique structural features and biological activities. Spirocycles are known to exhibit high binding affinity and selectivity towards biological targets, making them valuable candidates for drug development. The compound with CAS no. 1428360-10-4 is no exception and has been studied for its potential as a scaffold for novel therapeutics.

One of the most exciting aspects of this compound is its potential application in developing treatments for neurological disorders. Studies have shown that spirocyclic compounds can interact with neurotransmitter receptors, potentially leading to new therapies for conditions such as Alzheimer's disease and Parkinson's disease. The 5-methyl group on the oxazole ring may play a crucial role in modulating these interactions, providing a pathway to develop more effective treatments.

Another area where this compound shows promise is in anti-inflammatory drug development. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. The ability of spirocyclic compounds to interact with inflammatory pathways makes them attractive candidates for developing new anti-inflammatory agents. Preliminary studies have suggested that derivatives of this compound could inhibit key enzymes involved in inflammation, offering a new approach to treating these conditions.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules efficiently. The use of modern techniques such as transition-metal-catalyzed reactions has enabled chemists to create complex spirocyclic systems with high yields and purity. This progress has opened up new possibilities for developing novel therapeutics based on similar structures.

In conclusion, the compound with CAS no. 1428360-10-4 and the product name 8-(5-methyl-1,2-oxazole-4-carbonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane represents a promising lead in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive candidate for further development in therapeutic areas such as oncology, neurology, and inflammation. As research continues to uncover new applications for spirocyclic compounds, this molecule is poised to play a significant role in shaping the future of drug discovery.